2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-beta-D-glucopyranosyl Azide

• IUPAC Name: N-[(2R,3R,4R,5S,6R)-2-azido-4,5-bis(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-3-yl]acetamide
• InChI: InChI=1S/C29H32N4O5/c1-21(34)31-26-28(37-19-24-15-9-4-10-16-24)27(36-18-23-13-7-3-8-14-23)25(38-29(26)32-33-30)20-35-17-22-11-5-2-6-12-22/h2-16,25-29H,17-20H2,1H3,(H,31,34)/t25-,26-,27-,28-,29-/m1/s1
• InChI Key: XOOBJDMHDWWHLZ-HWVUQVAQSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1N=[N+]=[N-])COCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1N=[N+]=[N-])COCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C29H32N4O5
• DSSTOX Substance ID: DTXSID30572189
• Molecular Weight: 516.6 g/mol
• CAS No.: 214467-60-4

Description

2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-beta-D-glucopyranosyl Azide is a useful research compound. Its molecular formula is C29H32N4O5 and its molecular weight is 516.6 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Glycosylation

This compound is extensively used in the synthesis of glycosides and oligosaccharides. For instance, its role in synthesizing S-linked glucosaminyl-4-thiohex-2-enopyranosides through SN2' substitution demonstrates its utility in creating structurally complex sugars with potential biological activities (Kroutil et al., 2001). Another application includes its use in the regioselective synthesis of a sulfonated arabino Lewis(a) asparagine building block, highlighting its versatility in glycopeptide synthesis (Rösch & Kunz, 2006).

Facilitating Efficient Synthetic Routes

The compound serves as a key intermediate in efficient synthetic routes to various aminosugars, demonstrating its critical role in simplifying the preparation of biologically relevant molecules (Cai, Ling, & Bundle, 2009). Similarly, its transformation into glycosides of N-acetylglucosamine via copper(II)-mediated activation showcases a mild and efficient synthesis method, broadening the scope of its applications (Wittmann & Lennartz, 2002).

In Glycobiology and Medicinal Chemistry

The ability to synthesize complex glycostructures from this compound is pivotal in glycobiology and medicinal chemistry. For example, its conversion into glycosides acting as inhibitors of glycogen phosphorylase presents a direct link to therapeutic applications, indicating its potential in drug discovery (Györgydeák et al., 2004).

Supporting Oligosaccharide Synthesis

Moreover, its derivatization to create arylthioglycosides of N-acetyl-D-glucosamine, crucial for oligosaccharide synthesis, highlights its significance in producing glycoconjugates with specific biological functions (Stubbs, Macauley, & Vocadlo, 2006).